3'-Chloro-4'-methyl-[1,1'-biphenyl]-4-carboxylic acid

Specification

• CAS No.: 885962-94-7
• Molecular Formula: C14H11ClO2
• Molecular Weight: 246.69 g/mol
• IUPAC Name: 4-(3-chloro-4-methylphenyl)benzoic acid
• Standard InChI: InChI=1S/C14H11ClO2/c1-9-2-3-12(8-13(9)15)10-4-6-11(7-5-10)14(16)17/h2-8H,1H3,(H,16,17)
• Standard InChI Key: DZNXCQWIKFPFKR-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=CC=C(C=C2)C(=O)O)Cl
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CC=C(C=C2)C(=O)O)Cl

Introduction

3'-Chloro-4'-methyl-[1,1'-biphenyl]-4-carboxylic acid is a biphenyl derivative with a chlorine atom at the 3' position and a methyl group at the 4' position, along with a carboxylic acid functional group at the 4 position. This compound is of interest in various fields due to its unique chemical structure and potential applications in organic synthesis, pharmaceuticals, and materials science.

Synthesis Methods

The synthesis of biphenyl derivatives often involves cross-coupling reactions. For compounds like 3'-Chloro-4'-methyl-[1,1'-biphenyl]-4-carboxylic acid, the Suzuki-Miyaura coupling reaction is a common method. This reaction involves the use of palladium catalysts and boronic acids to form the biphenyl backbone.

Applications and Research Findings

Biphenyl carboxylic acids, including 3'-Chloro-4'-methyl-[1,1'-biphenyl]-4-carboxylic acid, are studied for their potential biological activities. These compounds can be screened for anticancer properties, among other applications. The presence of a carboxylic acid group allows for further modification and conjugation, which can enhance their biological activity.

Storage and Handling

• Storage Conditions: Typically stored under ambient conditions.

• Handling Precautions: As with other chemical reagents, handling should be done with appropriate protective equipment to avoid exposure.